3-(4-Chlorophenyl)-1'-[[3-(trifluoromethyl)phenyl]methyl]spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione

• IUPAC Name: 3-(4-chlorophenyl)-1'-[[3-(trifluoromethyl)phenyl]methyl]spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C24H16ClF3N2O2S/c25-17-8-10-18(11-9-17)30-21(31)14-33-23(30)19-6-1-2-7-20(19)29(22(23)32)13-15-4-3-5-16(12-15)24(26,27)28/h1-12H,13-14H2
• InChI Key: YLFKLMIUELJBKP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2(S1)C3=CC=CC=C3N(C2=O)CC4=CC(=CC=C4)C(F)(F)F)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H16ClF3N2O2S
• Molecular Weight: 488.9 g/mol

Description

3-(4-Chlorophenyl)-1'-[[3-(trifluoromethyl)phenyl]methyl]spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione is a useful research compound. Its molecular formula is C24H16ClF3N2O2S and its molecular weight is 488.91. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A prominent area of scientific research involving the compound is its evaluation for anticancer properties. Kaminskyy et al. (2011) synthesized a series of spiro[thiazolidinone-isatin] conjugates, including derivatives structurally related to 3-(4-Chlorophenyl)-1'-[[3-(trifluoromethyl)phenyl]methyl]spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione. Their in vitro anticancer activity was tested, identifying some derivatives as having superior anticancer effects compared to other related compounds. This suggests a potential pathway for developing new anticancer agents based on the structural framework of the compound (Kaminskyy et al., 2011).

Antimicrobial Evaluation

The compound has also been explored for its antimicrobial properties. Thadhaney et al. (2010) worked on the synthesis and antimicrobial evaluation of derivatized spiro[indole-thiazolidinones] via ring closure metathesis, highlighting the compound's potential in creating antimicrobial agents. This research underscores the broader applicability of the compound in developing treatments against microbial infections (Thadhaney et al., 2010).

Green Chemistry Synthesis

Research has also focused on the environmentally friendly synthesis of the compound and its derivatives. Jain et al. (2013) developed a one-pot, three-component protocol for synthesizing novel spiro[3H-indole-3,2′-thiazolidine]-2,4′(1H)-diones in an ionic liquid, presenting a reusable and eco-friendly approach. This method offers an alternative to conventional synthesis methods, which often involve harsh conditions and toxic solvents, thus aligning with the principles of green chemistry (Jain et al., 2013).